Cas no 958636-13-0 (3beta,23,29-trihydroxy-olean-12-en-28-methyl-oate)
958636-13-0 structure
Product Name:3beta,23,29-trihydroxy-olean-12-en-28-methyl-oate
CAS No:958636-13-0
MF:C31H50O5
MW:502.725710391998
CID:2006191
Update Time:2025-04-21
3beta,23,29-trihydroxy-olean-12-en-28-methyl-oate Chemical and Physical Properties
Names and Identifiers
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- 3beta,23,29-trihydroxy-olean-12-en-28-methyl-oate
- kalidiunin
- (+)-Kalidiunin
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- Inchi： 1S/C31H50O5/c1-26(25(35)36-6)13-15-31(19-33)16-14-29(4)20(21(31)17-26)7-8-23-27(2)11-10-24(34)28(3,18-32)22(27)9-12-30(23,29)5/h7,21-24,32-34H,8-19H2,1-6H3
- InChI Key： JQRHOLAETBQPOP-UHFFFAOYSA-N
- SMILES： COC(C1(CC2C(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(O)CC5)C)CC=C32)C)C)(CO)CC1)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- XLogP3: 6.483
3beta,23,29-trihydroxy-olean-12-en-28-methyl-oate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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